Cas no 2227932-29-6 (rac-(2R,3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: rac-(2R,3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2227932-29-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6069799
• PubChem ID: 165556247
• Update Time: 2025-05-25

rac-(2R,3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid
• 2227932-29-6
• rac-(2R,3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxolane-2-carboxylic acid
• EN300-1549940

• Inchi： 1S/C25H28N2O6/c1-2-21(23(28)26-13-15-11-12-32-22(15)24(29)30)27-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,2,11-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t15-,21?,22-/m0/s1
• InChI Key： CWJAAFVSKZTZIL-QEKIYOMCSA-N
• SMILES： O1CC[C@@H](CNC(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H]1C(=O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on rac-(2R,3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid

Research Briefing on rac-(2R,3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid (CAS: 2227932-29-6)

In recent years, the compound rac-(2R,3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid (CAS: 2227932-29-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the oxolane (tetrahydrofuran) ring in its structure makes it a valuable intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on optimizing the synthetic pathways for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel enzymatic approach that significantly reduces the number of steps required for its synthesis, thereby enhancing its scalability for industrial applications. The study also demonstrated that the compound exhibits excellent stability under physiological conditions, making it a promising candidate for further development.

Another key area of research involves the application of rac-(2R,3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid in the design of peptide-based therapeutics. Its ability to act as a building block for constrained peptides has been particularly noteworthy. A 2024 study published in ACS Chemical Biology revealed that incorporating this compound into peptide sequences can enhance their conformational stability and binding affinity to target proteins, such as G-protein-coupled receptors (GPCRs). This finding opens new avenues for the development of peptide drugs with improved pharmacokinetic properties.

Furthermore, the compound's role in prodrug design has been investigated. Researchers have utilized its structural motifs to create prodrugs that can be selectively activated in tumor microenvironments. A recent preclinical study demonstrated that prodrugs derived from this compound exhibit reduced off-target effects and enhanced efficacy in murine models of cancer. These results suggest its potential as a versatile scaffold for targeted drug delivery systems.

In conclusion, rac-(2R,3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid (CAS: 2227932-29-6) represents a promising tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to prodrug development, with recent advancements highlighting its potential to address unmet medical needs. Future research should focus on further elucidating its mechanistic insights and exploring its utility in clinical settings.